3-{[4-(2-methylphenyl)-1-piperazinyl]methyl}-1H-indole

• IUPAC Name: 3-[[4-(2-methylphenyl)piperazin-1-yl]methyl]-1H-indole
• InChI: InChI=1S/C20H23N3/c1-16-6-2-5-9-20(16)23-12-10-22(11-13-23)15-17-14-21-19-8-4-3-7-18(17)19/h2-9,14,21H,10-13,15H2,1H3
• InChI Key: YQZHTUZDSCIWGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)CC3=CNC4=CC=CC=C43
• Molecular Formula: C20H23N3
• Molecular Weight: 305.4 g/mol

Description

3-{[4-(2-methylphenyl)-1-piperazinyl]methyl}-1H-indole, commonly known as MIPT, is a psychoactive drug that belongs to the class of tryptamine derivatives. It was first synthesized in 1981 by Alexander Shulgin, a renowned American pharmacologist, and chemist. MIPT is a potent hallucinogenic drug that acts on the serotonin receptors in the brain, producing altered states of consciousness, sensory distortions, and intense emotional experiences.

Scientific Research Applications

MIPT has been used extensively in scientific research to study the effects of hallucinogenic drugs on the brain and behavior. It has been shown to produce profound changes in perception, mood, and thought processes. MIPT has been used in studies investigating the role of serotonin receptors in the brain, as well as the neurochemical basis of hallucinations and altered states of consciousness.

Mechanism of Action

MIPT acts primarily on the serotonin receptors in the brain, particularly the 5-HT2A receptor subtype. It binds to these receptors, causing a cascade of biochemical events that ultimately lead to the production of hallucinations and altered states of consciousness. MIPT is believed to produce its effects by increasing the release of serotonin in the brain, as well as by directly activating the serotonin receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MIPT are similar to those of other tryptamine derivatives such as DMT and psilocybin. MIPT produces profound alterations in perception, mood, and thought processes. Users may experience vivid visual hallucinations, changes in the perception of time and space, and intense emotional experiences. MIPT has also been shown to produce changes in heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

MIPT has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in pure form. MIPT produces consistent effects across different users, making it useful for studying the neurochemical basis of hallucinations and altered states of consciousness. However, MIPT also has several limitations. It is a potent hallucinogenic drug and must be used with caution. MIPT is also illegal in many countries, making it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on MIPT. One area of interest is the role of serotonin receptors in the development of psychiatric disorders such as schizophrenia and depression. MIPT may also have potential therapeutic applications in the treatment of certain psychiatric disorders. Another area of interest is the development of new tryptamine derivatives with improved therapeutic properties and fewer side effects. Finally, further research is needed to understand the long-term effects of MIPT use on the brain and behavior.

Synthesis Methods

The synthesis of MIPT involves the reaction of 2-methylphenylpiperazine with indole-3-acetaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using column chromatography to yield pure MIPT. The synthesis of MIPT is relatively simple and can be carried out in a laboratory setting.